Cas no 1556126-80-7 (2-(3-bromopropyl)-4-chloro-1-ethoxybenzene)

• Product Name: 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene
• CAS No: 1556126-80-7
• MF: C₁₁H₁₄BrClO
• MW: 277.585261821747
• CID: 6507757
• PubChem ID: 83933220
• Update Time: 2025-10-05

2-(3-bromopropyl)-4-chloro-1-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene
• 1-(3-Bromopropyl)-5-chloro-2-ethoxybenzene
• Benzene, 2-(3-bromopropyl)-4-chloro-1-ethoxy-

• Inchi： 1S/C11H14BrClO/c1-2-14-11-6-5-10(13)8-9(11)4-3-7-12/h5-6,8H,2-4,7H2,1H3
• InChI Key： JCVPTFRDTAKPIC-UHFFFAOYSA-N
• SMILES： C1(OCC)=CC=C(Cl)C=C1CCCBr

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 304.8±27.0 °C(Predicted)

Additional information on 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene

Introduction to 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene (CAS No. 1556126-80-7)

2-(3-bromopropyl)-4-chloro-1-ethoxybenzene (CAS No. 1556126-80-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its brominated propyl chain, chloro substituent, and ethoxy group attached to a benzene ring, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The chemical structure of 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene is particularly noteworthy due to its functional groups, which offer multiple points of reactivity and versatility. The bromine atom on the propyl chain can be readily substituted in various reactions, such as nucleophilic substitution or coupling reactions, to form a wide range of derivatives. The chloro substituent provides additional reactivity and can be used in further synthetic transformations. The ethoxy group adds steric bulk and can influence the physical properties of the molecule, such as solubility and stability.

In recent years, 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs targeting specific biological pathways. For example, researchers have explored the use of this compound in the development of small molecule inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The ability to modify the brominated propyl chain and chloro substituent allows for the fine-tuning of pharmacological properties, such as potency and selectivity.

Beyond pharmaceutical applications, 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced polymers and coatings. For instance, the brominated propyl chain can be used to introduce cross-linking sites in polymer networks, enhancing mechanical strength and thermal stability. The ethoxy group can improve adhesion properties and compatibility with other materials, making it suitable for various industrial applications.

The synthetic accessibility of 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene has been well-documented in the literature. Common synthetic routes involve the bromination of a propyl chain followed by substitution reactions to introduce the chloro and ethoxy groups onto the benzene ring. These methods are generally efficient and scalable, allowing for large-scale production if required. Additionally, recent advancements in green chemistry have led to more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

In terms of safety and handling, 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene should be managed with standard laboratory precautions due to its reactive functional groups. It is important to handle this compound in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and goggles. Storage should be in a cool, dry place away from incompatible substances.

The future prospects for 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. For instance, ongoing studies are exploring its potential as a precursor for novel catalysts and sensors. Additionally, its use in combinatorial chemistry platforms could accelerate drug discovery processes by enabling rapid screening of large libraries of compounds.

In conclusion, 2-(3-bromopropyl)-4-chloro-1-ethoxybenzene (CAS No. 1556126-80-7) is a multifaceted compound with a wide range of potential applications in pharmaceutical research, materials science, and beyond. Its unique chemical structure provides a foundation for further synthetic modifications and innovative uses that could drive advancements in multiple fields.